Cas no 4600-04-8 (1-phenyltriazole-4-carboxylic acid)

• Product Name: 1-phenyltriazole-4-carboxylic acid
• CAS No: 4600-04-8
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD02110530
• CID: 4457319
• PubChem ID: 555194
• Update Time: 2025-10-29

1-phenyltriazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-phenyltriazole-4-carboxylic acid
• 1-phenyl-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-phenyl-
• DTXSID40339280
• LS-11663
• SY169115
• EN300-35687
• 1,2,3-Triazole-4-carboxylic acid, 1-phenyl-
• Z336085854
• AKOS005260399
• AB10931
• 1-Phenyl-1H-1,2,3-triazole-4-carboxylicacid
• DB-121451
• MFCD02110530
• 1-phenyl-1,2,3-triazole-4-carboxylic acid
• CHEMBL257719
• 4600-04-8
• 1-Phenyl-1H-1,2,3-triazole-4-carboxylic acid #
• ALBB-031927
• SCHEMBL69876
• STK676514
• 1-phenyl-1H-[1,2,3]triazole-4-carboxylic acid
• BDBM50390936
• E87818
• 1-phenyl-1H-[1,2,3] triazole-4-carboxylic acid
• CS-0205074
• 822-464-0
• DTXCID80290361

• MDL： MFCD02110530
• Inchi： 1S/C9H7N3O2/c13-9(14)8-6-12(11-10-8)7-4-2-1-3-5-7/h1-6H,(H,13,14)
• InChI Key： IVDBIFHDJPMBFG-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 433.0±37.0 °C at 760 mmHg
• Flash Point: 215.7±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-phenyltriazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-phenyltriazole-4-carboxylic acid

Exploring the Versatile Applications of 1-Phenyltriazole-4-Carboxylic Acid (CAS No. 4600-04-8)

1-Phenyltriazole-4-carboxylic acid (CAS No. 4600-04-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a phenyltriazole core with a carboxylic acid functional group, serves as a crucial intermediate in synthesizing bioactive molecules. Its unique structural properties make it valuable for developing antimicrobial agents, corrosion inhibitors, and fluorescence probes, aligning with current trends in drug discovery and material science.

The molecular structure of 1-phenyltriazole-4-carboxylic acid combines aromatic and triazole rings, which contribute to its stability and reactivity. Researchers highlight its role in creating metal-organic frameworks (MOFs), a hot topic in materials science due to their applications in gas storage and catalysis. The carboxylic acid group enhances its ability to form coordination complexes, making it useful in designing advanced materials for environmental remediation—a growing concern in 2024.

In pharmaceuticals, derivatives of 1-phenyltriazole-4-carboxylic acid are explored for their potential as kinase inhibitors, addressing the rising demand for targeted cancer therapies. Recent studies (2023–2024) emphasize its utility in developing anticancer drug candidates, particularly those targeting tyrosine kinases. This aligns with frequent search queries like "novel triazole-based anticancer drugs" and "small molecule kinase inhibitors," reflecting industry interests.

The agrochemical sector leverages this compound to synthesize crop protection agents, responding to global food security challenges. Its triazole moiety is instrumental in creating fungicides with low environmental persistence—a key consideration in sustainable agriculture. SEO-optimized terms such as "eco-friendly triazole fungicides" and "phenyltriazole agrochemicals" are strategically integrated here to enhance visibility.

From a commercial perspective, the market for 1-phenyltriazole-4-carboxylic acid is expanding, driven by R&D investments in Asia-Pacific and North America. Suppliers emphasize its >98% purity grades for research applications, catering to laboratories focused on high-throughput screening and medicinal chemistry. Analytical techniques like HPLC and NMR ensure quality control, addressing common purchaser concerns about batch consistency.

Environmental scientists are investigating its biodegradation pathways, particularly for wastewater treatment applications where triazole derivatives may accumulate. This connects to trending searches on "green chemistry solutions" and "emerging contaminant removal," positioning the article for topical relevance. The compound’s low acute toxicity (as per OECD guidelines) further supports its adoption in industrial applications.

Innovative uses include designing OLED materials, where its rigid structure improves electron transport efficiency—a response to the booming demand for energy-efficient displays. Patent analyses (2022–2024) reveal growing IP activity around triazole-carboxylic acid hybrids, particularly in optoelectronics. Technical queries like "triazole-based emissive materials" are incorporated to capture niche search traffic.

Handling and storage recommendations highlight stability under nitrogen atmosphere at 2–8°C, with emphasis on compatibility with common organic solvents. This practical information addresses frequent purchaser questions about chemical storage best practices. The compound’s shelf life (typically 24 months when properly stored) is another detail valued by procurement specialists.

Future research directions may explore its supramolecular chemistry applications, particularly in self-assembling systems—an area gaining traction in nanotechnology forums. Cross-disciplinary potential in bioconjugation for diagnostic probes also aligns with increasing searches for "multifunctional triazole linkers" in biomedical engineering contexts.

In summary, 1-phenyltriazole-4-carboxylic acid (CAS No. 4600-04-8) exemplifies how targeted heterocyclic compounds address diverse industrial needs. Its balanced reactivity profile, commercial availability, and multidisciplinary applicability ensure sustained scientific and commercial interest, particularly in sectors prioritizing molecular precision and sustainability.